Cas no 1780419-99-9 (5-Bromo-2,3-difluoro-4-methoxyphenol)

• Product Name: 5-Bromo-2,3-difluoro-4-methoxyphenol
• CAS No: 1780419-99-9
• MF: C₇H₅BrF₂O₂
• MW: 239.014208555222
• CID: 5074884
• Update Time: 2025-10-29

5-Bromo-2,3-difluoro-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-difluoro-4-methoxyphenol

• Inchi： 1S/C7H5BrF2O2/c1-12-7-3(8)2-4(11)5(9)6(7)10/h2,11H,1H3
• InChI Key： WYWZBPOFHTYFFA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1OC)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5

Additional information on 5-Bromo-2,3-difluoro-4-methoxyphenol

5-Bromo-2,3-difluoro-4-methoxyphenol: A Comprehensive Overview

The compound 5-Bromo-2,3-difluoro-4-methoxyphenol, with the CAS number 1780419-99-9, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique substitution pattern on the phenol ring, which includes a bromine atom at position 5, fluorine atoms at positions 2 and 3, and a methoxy group at position 4. This specific arrangement of substituents imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 5-Bromo-2,3-difluoro-4-methoxyphenol as a promising candidate in drug discovery. Its structural features make it an ideal substrate for various chemical modifications, enabling researchers to explore its applications in medicinal chemistry. For instance, the presence of electron-withdrawing groups like bromine and fluorine enhances the reactivity of the phenolic hydroxyl group, making it suitable for further functionalization. Additionally, the methoxy group at position 4 contributes to the molecule's solubility and bioavailability, which are critical factors in drug design.

The synthesis of 5-Bromo-2,3-difluoro-4-methoxyphenol involves a series of multi-step reactions that require precise control over reaction conditions. Researchers have employed various strategies, including electrophilic substitution and nucleophilic aromatic substitution, to achieve the desired substitution pattern. The use of directing groups and protecting strategies has been instrumental in ensuring high yields and purity during the synthesis process.

In terms of biological activity, 5-Bromo-2,3-difluoro-4-methoxyphenol has shown potential as an antioxidant and anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into therapeutic agents for conditions associated with oxidative stress and inflammation, such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic properties of 5-Bromo-2,3-difluoro-4-methoxyphenol have also been investigated in preclinical models. Research indicates that the compound exhibits moderate absorption and distribution characteristics, with a relatively long half-life due to its lipophilic nature. These properties make it a viable candidate for oral administration in drug development programs.

Beyond its pharmacological applications, 5-Bromo-2,3-difluoro-4-methoxyphenol has also found utility in materials science. Its aromatic structure and functional groups make it a valuable building block for constructing advanced materials such as polymers and sensors. For example, researchers have explored its use in designing conductive polymers for electronic applications.

In conclusion, 5-Bromo-2,3-difluoro-4-methoxyphenol, with its unique chemical structure and versatile properties, represents a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing various fields of science and technology.